Cas no 2228921-74-0 (2-1-(aminooxy)ethyl-4-methylphenol)

• Product Name: 2-1-(aminooxy)ethyl-4-methylphenol
• CAS No: 2228921-74-0
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6588125
• PubChem ID: 165654939
• Update Time: 2025-07-24

2-1-(aminooxy)ethyl-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminooxy)ethyl-4-methylphenol
• EN300-1764840
• 2-[1-(aminooxy)ethyl]-4-methylphenol
• 2228921-74-0

• Inchi： 1S/C9H13NO2/c1-6-3-4-9(11)8(5-6)7(2)12-10/h3-5,7,11H,10H2,1-2H3
• InChI Key： YJECENAMIMMEIA-UHFFFAOYSA-N
• SMILES： O(C(C)C1C(=CC=C(C)C=1)O)N

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-1-(aminooxy)ethyl-4-methylphenol

Professional Introduction to Compound with CAS No. 2228921-74-0 and Product Name: 2-1-(aminooxy)ethyl-4-methylphenol

The compound with the CAS number 2228921-74-0 and the product name 2-1-(aminooxy)ethyl-4-methylphenol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biomedical and industrial contexts. The molecular structure of 2-1-(aminooxy)ethyl-4-methylphenol incorporates a phenolic moiety linked to an aminooxy group, which suggests a versatile reactivity that could be exploited in drug design and synthesis.

Recent studies have highlighted the importance of phenolic compounds in medicinal chemistry, particularly for their antioxidant and anti-inflammatory properties. The presence of the 4-methylphenol moiety in this compound enhances its stability and bioavailability, making it an attractive candidate for further exploration. The aminooxy group, on the other hand, provides a site for chemical modification, enabling the synthesis of more complex derivatives with tailored biological activities. This dual functionality has opened up new avenues for research, particularly in the development of novel therapeutic agents.

In the realm of pharmaceutical innovation, the compound 2-1-(aminooxy)ethyl-4-methylphenol has been investigated for its potential role in modulating cellular signaling pathways. Preliminary research indicates that this compound may interact with various targets, including enzymes and receptors involved in inflammation and oxidative stress. These interactions could be leveraged to develop treatments for chronic diseases such as arthritis, neurodegenerative disorders, and cardiovascular conditions. The compound's ability to cross cell membranes efficiently further enhances its therapeutic potential.

The synthesis of 2-1-(aminooxy)ethyl-4-methylphenol involves a series of well-defined chemical transformations that highlight the compound's synthetic accessibility. The process typically begins with the condensation of 4-methylphenol with ethylene oxide followed by ring-opening with an amine source to introduce the aminooxy functionality. This synthetic route is scalable and can be optimized for industrial production, ensuring a steady supply of the compound for research and commercial applications.

From a mechanistic standpoint, the reactivity of 2-1-(aminooxy)ethyl-4-methylphenol is influenced by its electronic distribution and steric environment. The phenolic hydroxyl group can participate in hydrogen bonding interactions, while the aminooxy group can undergo nucleophilic addition reactions. These properties make the compound suitable for use as an intermediate in the synthesis of more complex molecules, including prodrugs and targeted delivery systems.

The pharmacological profile of 2-1-(aminooxy)ethyl-4-methylphenol has been evaluated through in vitro and in vivo studies. These investigations have revealed promising results regarding its ability to inhibit key enzymes involved in disease pathogenesis. For instance, studies have shown that this compound can suppress the activity of lipoxygenase enzymes, which are implicated in inflammatory responses. Additionally, its antioxidant properties have been demonstrated through assays that measure its ability to scavenge free radicals.

In conclusion, the compound with CAS number 2228921-74-0 and product name 2-1-(aminooxy)ethyl-4-methylphenol represents a valuable asset in the chemical and pharmaceutical industries. Its unique structural features and versatile reactivity make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.